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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol

CAS No.: 53892-34-5

Cat. No.: B13255081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethoxy-2-butanol is a bifunctional organic compound incorporating both an ether and a

secondary alcohol functional group.[1] This unique structure imparts a useful combination of

properties, making it a versatile solvent for a range of chemical applications. Its ether linkage

provides good solvency for many organic compounds, while the hydroxyl group contributes to

its miscibility with polar solvents and its ability to participate in hydrogen bonding. These

characteristics suggest its utility in organic synthesis, formulation of coatings, and potentially in

crystallization processes. This document provides a summary of its properties, safety protocols,

and detailed, albeit representative, protocols for its application as a solvent.

Physicochemical Properties of 4-Ethoxy-2-butanol
A comprehensive understanding of the physicochemical properties of a solvent is crucial for its

effective application in chemical reactions and formulations. The following table summarizes

the key properties of 4-ethoxy-2-butanol.
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Property Value Reference

Molecular Formula C₆H₁₄O₂ [1][2]

Molecular Weight 118.17 g/mol [1][2]

IUPAC Name 4-ethoxybutan-2-ol [1][2]

CAS Number 53892-34-5 [1][2]

Appearance Colorless liquid (typical) [1]

Solubility
Soluble in organic solvents;

miscibility with water may vary.
[1]

Health and Safety Information
Proper handling of all chemicals is paramount in a laboratory setting. The following table

outlines the key safety information for 4-ethoxy-2-butanol.

Hazard Statement Precautionary Statement

H227: Combustible liquid
P210: Keep away from heat, sparks, open

flames, and hot surfaces. No smoking.

H302: Harmful if swallowed P264: Wash skin thoroughly after handling.

H315: Causes skin irritation
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

H331: Toxic if inhaled

P261: Avoid breathing mist or vapors. P271:

Use only outdoors or in a well-ventilated area.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.
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Application in Organic Synthesis: Fischer
Esterification (Representative Protocol)
The properties of 4-ethoxy-2-butanol, particularly its relatively high boiling point and ability to

dissolve both polar and non-polar reactants, make it a suitable solvent for reactions such as

Fischer esterification. The following is a representative protocol for the esterification of benzoic

acid with ethanol, using 4-ethoxy-2-butanol as the solvent.

Disclaimer: This is a representative protocol based on the chemical properties of 4-ethoxy-2-
butanol and general principles of Fischer esterification. It has not been validated by

experimental data for this specific solvent.

Reaction Scheme
Experimental Protocol
Materials:

Benzoic acid

Ethanol, absolute

Sulfuric acid, concentrated

4-Ethoxy-2-butanol

Sodium bicarbonate, saturated aqueous solution

Brine, saturated aqueous solution

Magnesium sulfate, anhydrous

Standard laboratory glassware

Heating mantle with stirrer

Separatory funnel

Rotary evaporator
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve benzoic acid (1.0 eq) in 4-ethoxy-2-butanol (5 mL per gram of benzoic

acid).

Addition of Reagents: To the stirred solution, add absolute ethanol (3.0 eq).

Catalyst Addition: Carefully add concentrated sulfuric acid (0.1 eq) dropwise to the reaction

mixture.

Reaction: Heat the mixture to reflux (approximately 120-130 °C) and maintain for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution

(until effervescence ceases), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Isolation:

Filter the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

ethyl acetate and ethanol.

The crude product can be further purified by vacuum distillation to remove the 4-ethoxy-2-
butanol solvent and isolate the pure ethyl benzoate.

Workflow Diagram
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Reaction Work-up Isolation

Dissolve Benzoic Acid
in 4-Ethoxy-2-butanol

Add Ethanol and
Sulfuric Acid Reflux for 4-6h Cool to RT Dilute & Wash Dry Organic Layer Filter Concentrate Purify by Distillation

Click to download full resolution via product page

Caption: Experimental workflow for Fischer esterification using 4-ethoxy-2-butanol as a

solvent.

Application in Coatings Formulation
(Representative Protocol)
Glycol ethers are commonly used as coalescing agents and solvents in coating formulations.

The properties of 4-ethoxy-2-butanol suggest its suitability for such applications. The following

is a representative protocol for preparing a simple water-based acrylic coating.

Disclaimer: This is a representative protocol based on the known applications of similar glycol

ethers. It has not been validated by experimental data for 4-ethoxy-2-butanol.

Experimental Protocol
Materials:

Acrylic emulsion (e.g., 50% solids in water)

Titanium dioxide (TiO₂) pigment

Dispersing agent

Defoamer

Thickener

4-Ethoxy-2-butanol (as coalescing solvent)
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Water

High-speed disperser

Viscometer

Procedure:

Pigment Dispersion (Grind Phase):

To a mixing vessel, add water, dispersing agent, and defoamer.

While stirring at low speed, slowly add the TiO₂ pigment.

Once the pigment is wetted, increase the speed of the high-speed disperser and grind for

20-30 minutes to achieve a fine dispersion.

Let-down Phase:

Reduce the stirrer speed and add the acrylic emulsion to the pigment dispersion.

Add 4-ethoxy-2-butanol (typically 2-5% based on total formulation weight).

Add any remaining water and a final small addition of defoamer.

Viscosity Adjustment:

Slowly add the thickener under gentle stirring until the desired viscosity is reached.

Measure the viscosity using a viscometer.

Final Formulation:

Allow the formulation to equilibrate for at least 24 hours before application and testing.

Formulation Workflow
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Grind Phase

Let-down Phase

Final Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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